1-(2,6-dichlorophenyl)-3-(1-methyl-2-oxo-5-phenyl-2,3-dihydro-1H-1,4-benzodiazepin-3-yl)urea

• IUPAC Name: 1-(2,6-dichlorophenyl)-3-(1-methyl-2-oxo-5-phenyl-3H-1,4-benzodiazepin-3-yl)urea
• InChI: InChI=1S/C23H18Cl2N4O2/c1-29-18-13-6-5-10-15(18)19(14-8-3-2-4-9-14)26-21(22(29)30)28-23(31)27-20-16(24)11-7-12-17(20)25/h2-13,21H,1H3,(H2,27,28,31)
• InChI Key: INASKBLCHULFPV-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2C(=NC(C1=O)NC(=O)NC3=C(C=CC=C3Cl)Cl)C4=CC=CC=C4
• Molecular Formula: C23H18Cl2N4O2
• Molecular Weight: 453.3 g/mol

Description

1-(2,6-dichlorophenyl)-3-(1-methyl-2-oxo-5-phenyl-2,3-dihydro-1H-1,4-benzodiazepin-3-yl)urea is a useful research compound. Its molecular formula is C23H18Cl2N4O2 and its molecular weight is 453.32. The purity is usually 95%.
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Scientific Research Applications

Crystal Forms and Pharmaceutical Applications

Research on polymorphs of benzodiazepin derivatives, such as YM022, has shown that different crystal forms can significantly affect the dissolution and absorption rates of these compounds when used in pharmaceutical formulations. Alpha and beta forms of YM022, obtained through recrystallization, along with amorphous forms produced by spray drying, demonstrated enhanced bioavailability due to improved solubilization techniques, highlighting their potential for developing more effective drug delivery systems (Yano et al., 1996).

Cytokinin Activity in Agriculture

N-phenyl-N′-(4-pyridyl)urea derivatives have been synthesized and evaluated for their cytokinin activity, which is essential for plant growth and development. Certain derivatives showed high activity at very low concentrations, suggesting their utility in agricultural applications to promote plant growth and productivity (Takahashi et al., 1978).

Anticancer Potential

Studies on 1-aryl-3-(2-chloroethyl) ureas have explored their cytotoxicity against human adenocarcinoma cells, identifying compounds with potential anticancer properties. These findings contribute to the search for new therapeutic options for cancer treatment (Gaudreault et al., 1988).

Insecticide Development

Research into 1-(4-chlorophenyl)-3-(2,6-dichlorobenzoyl)-urea derivatives has demonstrated a novel class of insecticides that interfere with cuticle deposition in various insect species. This unique mode of action offers a promising avenue for developing safer and more effective insecticides (Mulder & Gijswijt, 1973).

Antimicrobial and Antioxidant Activities

Synthesis and evaluation of 1,3-oxazolyl-7-chloroquinazolin-4(3H)ones and their derivatives have shown good antimicrobial activities, providing a basis for developing new antimicrobial agents. Additionally, some derivatives have demonstrated significant antioxidant activity, further supporting their potential in medical applications (Patel & Shaikh, 2011).